1-(4-benzylpiperidin-1-yl)-2-((1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-7-yl)sulfonyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(4-benzylpiperidin-1-yl)-2-((1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-7-yl)sulfonyl)ethanone” is a complex organic molecule. It contains a benzylpiperidine moiety, which is a common structural motif in many pharmaceutical drugs . The compound also contains a 1,2,4-thiadiazine ring, which is a type of heterocyclic compound .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzylpiperidine moiety would likely contribute to the lipophilicity of the molecule, while the sulfonyl group would likely contribute to its reactivity .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the benzylpiperidine moiety might increase its lipophilicity, which could influence its solubility and permeability .Scientific Research Applications
Bicyclic Thiadiazolo Pyrimidine Analogues: Antimicrobial and Antioxidant Evaluation
The synthesis of 1-(7-methyl-2,5-diphenyl-5H[1,3,4]thiadiazolo(3,2-α)pyrimidine-6-yl)ethanone derivatives has been explored for their antimicrobial and antioxidant properties. These compounds were found to be effective against various microbes, showcasing significant to moderate efficacy. Notably, specific derivatives exhibited remarkable efficacy against selected bacterial and fungal strains, as well as potent antioxidant activity, demonstrating their potential in antimicrobial and antioxidant applications Bhadraiah et al., 2021.
Cyclization Reactions of Sulfonyl Group-Containing Heterocyclic Compound
A new sulfonyl group-containing heterocyclic compound has been synthesized, undergoing cyclization reactions to produce novel compounds. This research highlights the versatility of sulfonyl-containing heterocycles in synthesizing diverse structures, potentially leading to new applications in various scientific fields Fan et al., 1998.
Mechanism of Action
Future Directions
Properties
IUPAC Name |
1-(4-benzylpiperidin-1-yl)-2-[(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-7-yl)sulfonyl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O5S2/c25-21(24-10-8-17(9-11-24)12-16-4-2-1-3-5-16)14-30(26,27)18-6-7-19-20(13-18)31(28,29)23-15-22-19/h1-7,13,15,17H,8-12,14H2,(H,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTHMIASRSOKORF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C(=O)CS(=O)(=O)C3=CC4=C(C=C3)NC=NS4(=O)=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.